Cas no 2248380-47-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-phenoxypropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-phenoxypropanoate
• CAS No: 2248380-47-2
• MF: C₂₃H₂₄N₂O₇
• MW: 440.445866584778
• CID: 6319808
• PubChem ID: 165727389
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-phenoxypropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6525487
• 2248380-47-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-phenoxypropanoate

• Inchi： 1S/C23H24N2O7/c1-22(2,3)31-21(29)24-23(4,14-30-15-10-6-5-7-11-15)20(28)32-25-18(26)16-12-8-9-13-17(16)19(25)27/h5-13H,14H2,1-4H3,(H,24,29)
• InChI Key： PAZWVECJKCNLQB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(C)COC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 440.15835111g/mol
• Monoisotopic Mass: 440.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 111Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-phenoxypropanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-phenoxypropanoate: A Comprehensive Overview

The compound with CAS No 2248380-47-2, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-phenoxypropanoate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure and potential applications in drug development and advanced material synthesis.

The molecular structure of this compound is characterized by a 1,3-dioxo isoindole core, which serves as a versatile scaffold for various functional groups. The isoindole ring system is further substituted with a tert-butoxycarbonyl (Boc) group and a phenoxy substituent, both of which contribute to the compound's unique chemical properties. The presence of these groups enhances the molecule's stability and reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the construction of peptide-based drugs and bioconjugates due to its ability to facilitate controlled release mechanisms. The Boc group, in particular, has been utilized as a protecting group in peptide synthesis, enabling precise control over reaction pathways and product specificity.

In addition to its synthetic applications, this compound has shown promise in materials science. Its rigid isoindole core and functional substituents make it an attractive candidate for the development of advanced polymers and self-assembling materials. Recent advancements in click chemistry have further expanded its utility, allowing for the creation of cross-linked networks with tailored mechanical and electronic properties.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the isoindole ring system through cyclization reactions and the subsequent introduction of functional groups via nucleophilic substitution or coupling reactions. The use of environmentally friendly catalysts has also been explored to enhance the sustainability of the synthesis process.

From an analytical perspective, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its molecular conformation and reactivity under various conditions. Computational modeling has also played a crucial role in predicting its behavior in different chemical environments, aiding in the design of more efficient synthetic routes.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. While further research is needed to fully understand its pharmacokinetic properties, these findings suggest potential applications in anti-inflammatory drug development.

The integration of this compound into green chemistry practices has also been a topic of interest. Its use as a building block for biodegradable materials aligns with current trends toward sustainable chemical manufacturing. Researchers are actively exploring methods to optimize its production process while minimizing waste and energy consumption.

In conclusion, CAS No 2248380-47-2 represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for advancing both fundamental research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and beyond.